Cas no 138716-37-7 (5-(4-Fluorophenyl)isoxazole)

• Product Name: 5-(4-Fluorophenyl)isoxazole
• CAS No: 138716-37-7
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD02183544
• CID: 91789
• PubChem ID: 2774719
• Update Time: 2025-11-02

5-(4-Fluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)isoxazole
• BUTTPARK 32\03-37
• Isoxazole, 5-(4-fluorophenyl)- (9CI)
• 5-(4-fluorophenyl)-1,2-oxazole
• Isoxazole, 5-(4-fluorophenyl)-
• D95859
• SCHEMBL9679859
• 5-(4-Fluorophenyl)isoxazole, AldrichCPR
• AKOS005257874
• 138716-37-7
• CS-0206141
• FS-2076
• MFCD02183544
• DTXSID20379184

• MDL： MFCD02183544
• Inchi： 1S/C9H6FNO/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H
• InChI Key： JZCBQTRPILCIBC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=NO1

Computed Properties

• Exact Mass: 163.04300
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Cream crystalline powder
• Density: 1.209
• Melting Point: 53-56°C
• Boiling Point: 275.8°C at 760 mmHg
• Flash Point: 120.6°C
• Refractive Index: 1.523
• PSA: 26.03000
• LogP: 2.48070
• Solubility: Not determined

5-(4-Fluorophenyl)isoxazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-Fluorophenyl)isoxazole

5-(4-Fluorophenyl)isoxazole (CAS 138716-37-7): A Versatile Building Block in Modern Chemistry

5-(4-Fluorophenyl)isoxazole (CAS 138716-37-7) represents an important heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This fluorinated isoxazole derivative serves as a crucial chemical intermediate for various applications, particularly in drug discovery and development. The presence of both the isoxazole ring and 4-fluorophenyl group creates unique electronic properties that make this compound valuable for multiple synthetic transformations.

The growing interest in 5-(4-fluorophenyl)isoxazole synthesis reflects broader trends in medicinal chemistry, where researchers increasingly focus on fluorinated heterocycles as privileged scaffolds. Recent studies highlight how the fluorine atom in this compound influences molecular interactions, potentially enhancing binding affinity and metabolic stability in bioactive molecules. These properties align with current pharmaceutical industry demands for more effective and selective therapeutic agents.

From a structural perspective, 5-(4-Fluorophenyl)isoxazole combines two pharmacophoric features: the isoxazole moiety known for its diverse biological activities, and the fluorophenyl group that often improves pharmacokinetic properties. This dual functionality explains why many researchers search for "5-(4-fluorophenyl)isoxazole applications" and "CAS 138716-37-7 uses" when developing new chemical entities. The compound's molecular weight of 163.15 g/mol and moderate lipophilicity make it particularly suitable for medicinal chemistry applications.

The synthesis of 5-(4-Fluorophenyl)isoxazole typically involves cyclocondensation reactions between appropriate fluorinated precursors and hydroxylamine derivatives. Recent methodological improvements have focused on greener approaches, responding to the chemical industry's push toward more sustainable practices. These developments address common search queries like "eco-friendly synthesis of fluorophenyl isoxazoles" and "green chemistry routes to CAS 138716-37-7".

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The safety profile of 5-(4-Fluorophenyl)isoxazole has been extensively studied, with proper handling procedures well-documented in material safety data sheets. Researchers often look for "CAS 138716-37-7 safety data" and "5-(4-fluorophenyl)isoxazole handling precautions" when planning experiments. While not classified as hazardous under normal conditions, standard laboratory safety measures should always be followed when working with this chemical compound.

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Future research directions for 5-(4-Fluorophenyl)isoxazole may explore its potential in emerging areas such as agrochemicals and specialty materials. The compound's structural features make it a candidate for developing new crop protection agents, responding to growing concerns about food security. This application potential explains increasing searches for "fluorophenyl isoxazole agricultural uses" in recent years.

Quality control of 5-(4-Fluorophenyl)isoxazole typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications are particularly important for pharmaceutical applications, where even minor impurities can affect biological activity. Researchers frequently search for "CAS 138716-37-7 analytical methods" and "5-(4-fluorophenyl)isoxazole purity standards" when establishing quality protocols.

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In conclusion, 5-(4-Fluorophenyl)isoxazole (CAS 138716-37-7) represents a valuable fluorinated heterocyclic compound with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire research and development efforts, particularly in pharmaceutical chemistry and materials science. As scientific understanding of fluorine-containing compounds advances, the importance of this specific isoxazole derivative will likely grow, maintaining its relevance in chemical research and industrial applications.